Cas no 19371-09-6 (Phenol, 2,4-dimethyl-6-octyl-)

• Product Name: Phenol, 2,4-dimethyl-6-octyl-
• CAS No: 19371-09-6
• MF: C₁₆H₂₆O
• MW: 234.377045154572
• CID: 1386463
• PubChem ID: 13086199
• Update Time: 2025-04-20

Phenol, 2,4-dimethyl-6-octyl- Chemical and Physical Properties

Names and Identifiers

• Phenol, 2,4-dimethyl-6-octyl-
• 2,4-dimethyl-6-octylphenol
• 19371-09-6
• SCHEMBL94454
• DTXSID80517702

• Inchi： 1S/C16H26O/c1-4-5-6-7-8-9-10-15-12-13(2)11-14(3)16(15)17/h11-12,17H,4-10H2,1-3H3
• InChI Key： DRRDTKUTHYHEKE-UHFFFAOYSA-N
• SMILES： OC1C(C)=CC(C)=CC=1CCCCCCCC

Computed Properties

• Exact Mass: 234.19848
• Monoisotopic Mass: 234.198365449g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.3
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23